BENG“@ Safety Operating Guide

Check Availability & Pricing

Operational Guide: Safe Disposal and Handling
of Bromoethane-13C2

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Bromoethane-13C2
CAS No.: 34189-75-8
Cat. No.: B1339984
Get Quote
. J

Executive Summary & Operational Context

Bromoethane-13C2 is a high-value stable isotope used primarily as an alkylating agent in
organic synthesis and NMR spectroscopy. While its isotopic labeling significantly increases its
financial value, it does not alter its hazardous waste classification.

The Core Directive: Treat Bromoethane-13C2 with the same rigor as non-labeled Ethyl
Bromide (RCRA Code U225). The primary operational risks are its extreme flammability (Flash
Point: -23°C) and its ability to rapidly permeate standard nitrile gloves.

This guide provides a self-validating protocol to ensure compliance with EPA regulations and
maximum personnel safety.

Chemical Profile & Hazard Assessment
Understanding the physical properties is the first step in safe handling. The

substitution increases the molecular weight but retains the volatility and reactivity profile of the
parent compound.
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Table 1: Physicochemical Safety Data

Property Value Operational Implication

34189-75-8 (Labeled) / 74-96- Use Unlabeled CAS for broad

CAS Number
4 (Unlabeled) safety data searches.
Must be listed on hazardous
RCRA Waste Code U225 )
waste manifests.
) Critical: Vapors can ignite at
Flash Point -23°C (-9°F)
freezer temperatures.
- ) Highly volatile; pressurizes
Boiling Point ~38°C (100°F) i
containers at room temp.
) Heavier than water; sinks in
Density ~1.48 g/mL )
aqueous spills.
o ) o Requires Viton® or Silver
Glove Compatibility POOR with Nitrile/Latex

Shield® (Laminate).

Critical Safety Protocol: The "Self-Validating"
System

Expertise Insight: A common failure point in laboratory safety is the assumption that standard
nitrile gloves provide adequate protection against small alkyl halides. They do not.
Bromoethane can permeate standard disposable nitrile gloves in less than 2 minutes.

Mandatory PPE Configuration

To create a self-validating safety layer, adopt the "Red-Stop" Protocol:
e Primary Barrier: Silver Shield® (Laminate) or Viton® gloves.

e Secondary Barrier: Standard Nitrile gloves worn over the primary barrier (for dexterity and to
protect the expensive inner glove).
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e Respiratory: Work must be performed in a certified chemical fume hood. If a spill occurs
outside a hood, SCBA or full-face organic vapor respirators are required due to the
anesthetic effects.

Disposal Workflow: Step-by-Step Methodology
Phase 1: Pre-Disposal Assessment

Before consigning to waste, verify the material status.
e |s it waste? Due to the high cost of

isotopes, ensure the material cannot be redistilled or repurposed.

 Is it pure? If mixed with other solvents, the waste profile changes (e.g., F-listed solvents).

Phase 2: Segregation & Packaging

Rule: Bromoethane-13C2 must be segregated into the Halogenated Solvent waste stream.

o Container Selection: Use a dedicated amber glass bottle or high-density polyethylene
(HDPE) container.

o Why? Bromoethane is light-sensitive (turns yellow upon decomposition).[1] Amber glass
prevents photolysis.

o Bulking Restrictions: Do NOT mix with:
o Aluminum, Magnesium, or Zinc powders (Risk of violent Wurtz-type coupling reactions).
o Strong bases or oxidizers.[2]

e Headspace: Leave at least 10% headspace. The low boiling point (38°C) means significant
pressure buildup can occur if the lab temperature fluctuates.

Phase 3: Labeling & De-identification[3]

o Deface the Label: If the original container is being discarded, cross out the "13C2" or
"Isotope” markings to prevent theft or confusion, but ensure the chemical name
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"Bromoethane" remains visible.
e Waste Tagging:

o Chemical Name: Bromoethane (Ethyl Bromide).[3][4][5][6][7][8]

o

Constituents: 100% (if pure).

[¢]

Hazard Checkboxes: Flammable, Toxic.[5]
o RCRA Code: Write "U225" explicitly on the tag.

Visual Workflow: Decision Logic

The following diagram illustrates the decision logic for the disposal of Bromoethane-13C2,
ensuring no critical step is missed.
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CRITICAL SAFETY CHECK

Start: Bromoethane-13C2

Identified for Disposal Use Viton or Silver Shield Gloves

(Nitrile is insufficient)

| 1
1 1
| 1
1 1
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| 1
1
: PPE Check: :
1
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Assessment:
Is material contaminated
or degraded?

Re-inventory

Recovery Protocol:
Redistill/Purify
(High Value Isotope)

Decision:
Confirm Waste Status

Proceed to Disposal

Segregation:
Select Halogenated
Waste Stream

Do NOT mix with AI/Mg/Zn

Packaging:
Amber Glass/HDPE
(Vented Cap recommended)

'

Labeling:
Mark as 'Bromoethane’
Add RCRA Code U225

Final Step:
Schedule EHS Pickup
(Incineration)
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Figure 1: Decision matrix for the safe assessment and disposal of Bromoethane-13C2,
emphasizing the critical segregation from reactive metals and proper PPE selection.

Emergency Procedures: Spill Management
In the event of a spill outside the fume hood:

e Immediate Action: Evacuate the lab. The flash point is -23°C; a spark from a fridge
compressor or light switch can ignite vapors.

o Ventilation: Do not turn on local exhaust if it is not explosion-proof. rely on building HVAC.

e Cleanup (Trained Personnel Only):

o

Don SCBA and Silver Shield gloves.

o

Cover spill with activated charcoal or vermiculite.

[¢]

Do not use standard paper towels (combustible).

[e]

Place absorbed material in a sealable metal container (or appropriate hazardous waste
bucket) and label as Hazardous Waste (Flammable/Toxic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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